Cas no 2229467-11-0 (3-(1-ethoxyethyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(1-ethoxyethyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229467-11-0
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5914095
• PubChem ID: 165691332
• Update Time: 2025-05-25

3-(1-ethoxyethyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethoxyethyl)-2,2-dimethylcyclopropan-1-amine
• 2229467-11-0
• EN300-1794998

• Inchi： 1S/C9H19NO/c1-5-11-6(2)7-8(10)9(7,3)4/h6-8H,5,10H2,1-4H3
• InChI Key： KMBRFVMCRBHSHI-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(1-ethoxyethyl)-2,2-dimethylcyclopropan-1-amine

3-(1-Ethoxyethyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

The compound 3-(1-ethoxyethyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229467-11-0) is a versatile organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of cyclopropane derivatives, which are known for their unique electronic and steric properties. The molecule's structure consists of a cyclopropane ring substituted with an ethoxyethyl group and two methyl groups, along with an amine functional group. These structural features make it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of 3-(1-ethoxyethyl)-2,2-dimethylcyclopropan-1-amine in drug discovery and development. Its cyclopropane ring provides a rigid framework that can enhance the bioavailability and stability of pharmaceutical compounds. Researchers have explored its potential as a building block for creating bioactive molecules targeting various therapeutic areas, such as oncology and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-cancer activity by inhibiting key enzymes involved in tumor progression.

In addition to its pharmaceutical applications, 3-(1-ethoxyethyl)-2,2-dimethylcyclopropan-1-amine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. A 2023 research article in *Advanced Materials* reported that incorporating this compound into polymer blends significantly improves their electrical conductivity without compromising mechanical properties.

The synthesis of 3-(1-ethoxyethyl)-2,2-dimethylcyclopropan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and subsequent functionalization to introduce the ethoxyethyl and methyl substituents. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly desirable for pharmacological studies.

From an environmental perspective, the compound's stability and biodegradability are critical considerations. Studies have shown that 3-(1-ethoxyethyl)-2,2-dimethylcyclopropan-1-amine exhibits moderate biodegradability under aerobic conditions, making it suitable for applications where environmental impact is a concern. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 3-(1-ethoxyethyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229467-11-0) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and properties continue to drive innovative research, positioning it as a key player in advancing both scientific knowledge and practical technologies.